Platinum-193

• CAS No.: 15735-70-3
• Molecular Formula: Pt
• Molecular Weight: 192.96298 g/mol
• IUPAC Name: platinum-193
• InChI: InChI=1S/Pt/i1-2
• InChI Key: BASFCYQUMIYNBI-YPZZEJLDSA-N
• SMILES: [Pt]
• Isomeric SMILES: [193Pt]
• Synonyms: 193Pt radioisotope; Platinum-193; Pt-193 radioisotope

Description

Platinum-193 (⁶⁹³Pt) is a long-lived, radioactive isotope of platinum with a half-life of 50 years . It decays by electron capture (EC) to stable Iridium-193 (⁶⁹³Ir) . This radionuclide is of significant interest in the field of nuclear medicine and oncology research, particularly for developing novel radiopharmaceuticals and studying the mechanisms of platinum-based drugs . Researchers value this compound for its potential role in Targeted Radionuclide Therapy (TRT), as its nuclear properties may be suitable for certain therapeutic applications . The decay characteristics of its metastable nuclear isomer, Platinum-193m (¹⁹³ᵐPt), which has a half-life of 4.33 days and decays by isomeric transition, are also under investigation for applications involving Auger electron therapy . This high-purity material is essential for advancing studies in radiation chemistry, drug development, and molecular targeting. This product is supplied for Research Use Only (RUO) and is strictly not intended for diagnostic, therapeutic, or any human use.

Physicochemical Properties of Platinum 193 and Platinum 193m

Nuclear Characteristics of Pt-193

Platinum-193 (193Pt) is a synthetic radioisotope of platinum. wikipedia.org It possesses a nucleus containing 78 protons and 115 neutrons. chemlin.org The ground state of Pt-193 has a very long half-life of 50 years and decays entirely by electron capture to Iridium-193. wikipedia.org

Nuclear Properties of this compound (¹⁹³Pt)

Property	Value	Reference
Symbol	193Pt	wikipedia.orgchemlin.org
Atomic Number (Z)	78	chemlin.org
Mass Number (A)	193	chemlin.org
Neutron Number (N)	115	chemlin.org
Isotopic Mass	192.96298 u	echemi.com
Half-life	50 years	wikipedia.org
Decay Mode	Electron Capture (ε)	wikipedia.org
Decay Product	193Ir	wikipedia.org
Spin and Parity	1/2-	chemlin.org

Isomeric State: Pt-193m

Platinum-193m (193mPt) is a nuclear isomer of 193Pt, meaning it has the same number of protons and neutrons but exists in a higher-energy, metastable state. chemlin.org This excited state has an energy of 149.78 keV above the ground state. chemlin.org Pt-193m has a much shorter half-life of 4.33 days, making it more suitable for certain medical applications compared to the long-lived ground state. openmedscience.comchemlin.org It decays to the 193Pt ground state through isomeric transition. chemlin.org

Nuclear Properties of Platinum-193m (^193mPt)

Property	Value	Reference
Symbol	193mPt	chemlin.org
Half-life	4.33 days	openmedscience.comchemlin.org
Decay Mode	Isomeric Transition (IT)	chemlin.orgnih.gov
Decay Product	193Pt	bamsjournal.comchemlin.org
Excitation Energy	149.78(4) keV	chemlin.org
Spin and Parity	13/2+	chemlin.org
Specific Activity	5.81 x 1015 Bq/g	chemlin.org

Production Methodologies

The production of Pt-193m with high specific activity is crucial for its potential therapeutic applications, as a higher specific activity allows for the delivery of a therapeutic dose with a smaller mass of the substance. researchgate.netiaea.org Unlike its counterpart Pt-195m, which often suffers from low specific activity, Pt-193m can be produced at a much higher specific activity, potentially even carrier-free. researchgate.netiaea.org

Several nuclear reactions have been investigated for the production of Pt-193m:

Cyclotron-based production: One promising method is the irradiation of an osmium target with alpha particles in a cyclotron. bamsjournal.comnih.gov The specific reaction is 192Os(α,3n)193mPt. researchgate.net This reaction has a significant cross-section and is considered a viable approach for producing high-specific-activity Pt-193m. researchgate.netbamsjournal.com

Reactor-based production: Reactor-based methods for Pt-193m production are generally considered less favorable due to several limitations, including low target enrichment and negligible activation yield, which result in low specific activity and radiochemical purity. bamsjournal.com

Photonuclear Reactions: Studies have also identified Pt-193 as a product of photonuclear reactions induced in platinum by high-energy X-ray beams. aps.org

The development of efficient chemical separation techniques is also a critical part of the production process, to isolate the radioplatinum from the target material and any byproducts. nih.govepj-conferences.org

Advanced Methodologies for Radionuclide Production and Targetry Research

Cyclotron-Based Production Routes for Platinum-193m

Cyclotron production is a highly promising pathway for generating high-specific-activity radionuclides. researchgate.net For ¹⁹³ᵐPt, this typically involves the irradiation of an osmium target with alpha particles. bamsjournal.combamsjournal.com This approach is considered superior for achieving the high specific activity required for therapeutic applications. bamsjournal.comnih.gov An effective supply of ¹⁹³ᵐPt for preclinical evaluations is considered achievable through cyclotron-based methods. bamsjournal.com

The primary nuclear reaction for the cyclotron production of ¹⁹³ᵐPt is the alpha-particle bombardment of highly enriched Osmium-192 (¹⁹²Os). scispace.com Research has focused on characterizing and optimizing the excitation functions (cross-sections) of the relevant nuclear reactions to maximize the yield of ¹⁹³ᵐPt while minimizing impurities.

The key reactions investigated are:

¹⁹²Os(α,3n)¹⁹³ᵐPt : This reaction is the most efficient route for producing ¹⁹³ᵐPt. nih.govnih.gov It has a significantly high cross-section, reaching a maximum of approximately 1.5 barn (1500 millibarns) at an alpha particle energy of around 36 MeV. nih.govresearchgate.net

¹⁹²Os(α,n)¹⁹⁵ᵐPt : This reaction produces the metastable isomer Platinum-195m and has a much lower cross-section, estimated at 5-10 millibarns. bamsjournal.com

Extensive studies have determined the optimal energy range for the production of no-carrier-added ¹⁹³ᵐPt to be between 40 MeV and 30 MeV for the incident alpha particles. scispace.comnih.goviaea.org Within this energy window, the thick target yield for ¹⁹³ᵐPt is approximately 10 MBq/µAh, with the potential to produce batches as large as 2 GBq, which would be sufficient for wider-scale therapeutic use. nih.goviaea.org The significant difference in cross-sections between the (α,3n) and other potential reactions is a key factor in ensuring the final product's radionuclidic purity. bamsjournal.com

Table 1: Cyclotron Production Reaction Data for ¹⁹³ᵐPt

Nuclear Reaction	Optimal α-Particle Energy	Max. Cross-Section (σ)	Thick Target Yield	Primary Product
¹⁹²Os(α,3n)¹⁹³ᵐPt	40 → 30 MeV scispace.comnih.goviaea.org	~1.5 b nih.govresearchgate.net	10 MBq/µAh nih.goviaea.org	¹⁹³ᵐPt
¹⁹²Os(α,n)¹⁹⁵ᵐPt	24 → 18 MeV nih.gov	5-10 mb bamsjournal.com	0.013 MBq/µAh nih.gov	¹⁹⁵ᵐPt

The successful production of high-purity ¹⁹³ᵐPt via the cyclotron route is critically dependent on the quality of the target material. The use of highly enriched ¹⁹²Os is essential to maximize the yield of the desired isotope and minimize the co-production of other platinum radioisotopes and impurities. nih.govresearchgate.net Research efforts have utilized ¹⁹²Os targets with enrichments as high as 99.65%. nih.govresearchgate.net

Challenges in this area include the high cost and limited global availability of enriched osmium. bamsjournal.com To address the physical preparation of the target, various techniques have been developed and characterized, including the pressing of osmium powder or the electrolytic deposition of thin layers of osmium onto a backing material. researchgate.net The chemical properties of osmium are considered more favorable for target processing, including dissolution for post-irradiation separation, when compared to other potential target materials like iridium. bamsjournal.com Methods for separating osmium isotopes to produce these enriched targets are also a key area of development. google.com

Following irradiation, the minute quantities of ¹⁹³ᵐPt produced must be chemically separated from the bulk osmium target material and any other radio-impurities. The development of efficient and reliable separation techniques is crucial for obtaining a product of ultra-high radionuclidic purity suitable for medical applications.

The established chemical separation procedure involves dissolving the irradiated osmium target and separating the radioplatinum. researchgate.net A common method involves the distillation of the volatile osmium tetroxide (OsO₄), leaving the non-volatile platinum behind in the solution. osti.gov Subsequent purification steps are then employed to isolate the platinum. Research has demonstrated that these separation processes can achieve a high chemical yield for platinum, around 90%, while also allowing for the recovery of the valuable enriched osmium target material with a yield of about 85%. researchgate.net

These rigorous purification methods, which can include techniques like solid-phase extraction and chromatography, are effective in removing isotopic impurities. fiveable.meias.ac.in Studies have reported a final radionuclidic purity of ¹⁹³ᵐPt at approximately 99%, with the primary contaminants, ¹⁹⁵ᵐPt and ¹⁹¹Pt, each accounting for about 0.5% of the total activity. researchgate.net

A key advantage of the ¹⁹²Os(α,3n)¹⁹³ᵐPt production route is its ability to produce no-carrier-added (NCA) or high-specific-activity ¹⁹³ᵐPt. scispace.comgtoth.eu Specific activity refers to the amount of radioactivity per unit mass of the element and is a critical parameter for targeted radionuclide therapies.

Because the product (platinum) is a different element from the target (osmium), it can be chemically separated, resulting in a product with very few non-radioactive platinum atoms. This leads to a dramatically higher specific activity compared to reactor-based methods. researchgate.net The specific activity of cyclotron-produced ¹⁹³ᵐPt has been reported to be four orders of magnitude higher than that from reactor production. researchgate.net Research has documented achievable specific activities of approximately 1 GBq/µg of platinum, with some calculations suggesting it could be as high as 3 TBq/g. researchgate.netiaea.org Further enhancements in both batch yield and specific activity are anticipated through continued improvements in target design and technology. researchgate.net

Research into Radiochemical Separation and Purification Techniques for Ultra-High Radionuclidic Purity

Reactor-Based Production Considerations for Platinum Radioisotopes

Nuclear reactors offer a different avenue for producing radioisotopes, primarily through neutron capture reactions. bamsjournal.combamsjournal.com However, for platinum isotopes, this route presents significant challenges, particularly concerning the specific activity and radionuclidic purity of the final product. bamsjournal.comgtoth.eu

The production of platinum radioisotopes in a reactor typically involves the neutron irradiation of a stable platinum target. bamsjournal.com For example, the production of ¹⁹⁵ᵐPt is achieved via the ¹⁹⁴Pt(n,γ)¹⁹⁵ᵐPt reaction. This process, however, is hampered by several factors:

Low Cross-Section: The thermal neutron capture cross-section for ¹⁹⁴Pt is very small, only about 0.09 barns, which leads to a low production rate. ulisboa.pt

Product Burn-up: The desired product, ¹⁹⁵ᵐPt, has an extremely high neutron capture cross-section of about 13,000 barns. ulisboa.pt This means that as soon as ¹⁹⁵ᵐPt is produced, it is likely to capture another neutron and be "burned up" into stable ¹⁹⁶Pt, severely limiting the achievable yield.

Radionuclidic Impurities: Irradiating a natural platinum target, which consists of several stable isotopes, results in the simultaneous production of multiple platinum radioisotopes, complicating purification and lowering the purity of the desired product. gtoth.eu

Low Specific Activity: Since the target and the product are isotopes of the same element, they cannot be chemically separated. This results in a product with a large amount of stable platinum carrier, leading to low specific activity. bamsjournal.com Reactor production of ¹⁹⁵ᵐPt yields a moderate specific activity of around 20 MBq/mg. epj-conferences.org

Direct reactor production of ¹⁹³ᵐPt via the ¹⁹²Pt(n,γ)¹⁹³ᵐPt reaction faces similar and even more prohibitive challenges, including very low target enrichment, negligible activation yields, and consequently, poor radiochemical purity. bamsjournal.com These limitations make the cyclotron-based approach the far more viable and researched method for producing high-quality ¹⁹³ᵐPt. bamsjournal.combamsjournal.com

Exploration of Double-Neutron Capture Activation Mechanisms

The production of certain platinum isotopes via double-neutron capture is a complex process that presents considerable scientific challenges. This indirect production method is theoretically one of the only available nuclear pathways for creating specific radionuclides like platinum-195m, an Auger electron (AE) emitter with therapeutic potential. bamsjournal.combamsjournal.com The process typically involves the irradiation of an iridium target. bamsjournal.com

One investigated pathway is the two-step activation of an iridium-193 target: ¹⁹³Ir(n,γ)¹⁹⁴Ir(n,γ)¹⁹⁵ᵐIr(β⁻)➝¹⁹⁵ᵐPt. bamsjournal.combamsjournal.com In this sequence, a stable ¹⁹³Ir nucleus captures a neutron to become ¹⁹⁴Ir. This is followed by a second neutron capture to form ¹⁹⁵ᵐIr, which then decays via beta emission to the desired ¹⁹⁵ᵐPt. bamsjournal.com A significant hurdle in this area is the lack of comprehensive nuclear data, particularly the unknown cross-sections for the second neutron capture (¹⁹⁴Ir(n,γ)¹⁹⁵ᵐIr) and for the capture by the metastable state ¹⁹⁴ᵐ²Ir. bamsjournal.combamsjournal.com This absence of data makes it impossible to accurately predict the production yield of the platinum isotope, its specific activity, or the activity of co-produced byproducts. bamsjournal.combamsjournal.com

Experimental evaluations of this method have been performed by irradiating iridium targets with thermal neutrons. bamsjournal.com These studies highlight numerous nuclear and chemical difficulties. The process is complicated by various possible activation routes that can lead to radiochemical impurities. researchgate.net For instance, during the irradiation of natural platinum, all isotopes that produce radioisotopes following neutron capture (190, 194, 196, 198) contribute to a complex mixture of products. oregonstate.edu Even when considering the decay of ¹⁹⁵ᵐIr, only about 40% results in the desired ¹⁹⁵ᵐPt, with the remaining 60% leading to stable ¹⁹⁵Pt, which reduces the specific activity of the final product. bamsjournal.com The research underscores that the application of this method is significantly hindered by the current state of knowledge, requiring further investigation to overcome these limitations. bamsjournal.combamsjournal.com

Broad-Spectrum Accelerator Production of Platinum Isotopes

Accelerator-based methods provide a versatile alternative to reactor production, capable of generating a wide array of platinum radioisotopes. epj-conferences.orgepj-conferences.org By bombarding targets with charged particles like protons, a variety of nuclear reactions can be induced, leading to both proton- and neutron-rich nuclides with high specific activity. osti.gov This approach allows for the production of isotopes that may not be accessible through neutron capture in reactors. iaea.orgiaea.org Research at facilities like the Brookhaven Linac Isotope Producer (BLIP) has demonstrated the feasibility of producing selected platinum isotopes over a broad range of proton energies using isotopically enriched target materials. epj-conferences.orgepj-conferences.org

Systematic studies have been conducted to investigate the production of platinum isotopes from proton-induced reactions on high-purity natural platinum foils. These experiments involve irradiating the foils at various proton energies and subsequently analyzing the products using gamma spectrometry. epj-conferences.orgepj-conferences.org A study at BLIP irradiated natural platinum foils at proton energies of 53.2, 65.7, 105.2, 151.9, 162.9, and 173.3 MeV. epj-conferences.orgepj-conferences.org The analysis identified a wide spectrum of platinum (Pt), gold (Au), and iridium (Ir) isotopes, resulting from different nuclear reaction channels such as (p,x), where 'x' represents various combinations of emitted particles. epj-conferences.orgresearchgate.net

The experimental cross-sections for the production of isotopes like Pt-188, Pt-189, Pt-191, and Pt-195m have been measured and compared with theoretical nuclear model codes like Empire-3.2 and the TENDL library. epj-conferences.orgosti.gov While the absolute values predicted by the models can differ from experimental results, the codes have shown good agreement in identifying the threshold energies and production maxima. epj-conferences.orgepj-conferences.org For example, Empire 3.2 calculations indicate that the stable isotopes Pt-194 and Pt-195 are the primary contributors to the direct production of Pt-188 at proton energies between 80 and 120 MeV. epj-conferences.org The production of Pt-191 is likely influenced by contributions from the decay of Au-191 as well as (p,pxn) reactions on Pt-194, Pt-195, and Pt-196. epj-conferences.org These detailed cross-section measurements are crucial for optimizing production routes and selecting appropriate energy ranges to maximize the yield of desired isotopes like Platinum-193 while minimizing impurities. epj-conferences.orgresearchgate.net

Table 1: Proton Irradiation Parameters and Resulting Radioisotopes from Natural Platinum Targets

Incident Beam Energy (MeV)	Target Thickness (mm)	Identified Radioisotopes	Reference
53.2 - 173.3	0.025	Pt-188, Pt-189, Pt-191, Pt-195m, various Au and Ir isotopes	epj-conferences.orgepj-conferences.org
Up to 70	Not specified	¹⁹¹Pt, ¹⁹⁵Pt, ¹⁸⁸Au, ¹⁸⁹Au, ¹⁹⁰Au, ¹⁹¹Au, ¹⁹²Au, ¹⁹³Au, ¹⁹⁴Au, ¹⁹⁵Au, ¹⁹⁶Au, ¹⁹⁸Au, ¹⁸⁸Ir, ¹⁸⁹Ir, ¹⁹⁰Ir, ¹⁹²Ir, ¹⁹⁴ᵐIr	researchgate.net
Up to 14.7	Not specified	¹⁹³Au, ¹⁹⁴Au, ¹⁹⁵Au, ¹⁹⁶Au, ¹⁹⁸Au	researchgate.net

The irradiation of platinum or other targets to produce platinum radionuclides invariably results in a mixture containing the desired isotope, unreacted target material, and various co-produced radio-impurities, primarily isotopes of gold and iridium. epj-conferences.org Therefore, the development of efficient and rapid chemical separation techniques is essential to obtain platinum radionuclides with high purity suitable for research and potential applications. epj-conferences.orgepj-conferences.org

Several methodologies for the isolation of platinum have been explored. A common initial step involves dissolving the irradiated metallic target foil in aqua regia. epj-conferences.orgepj-conferences.org Following dissolution, the solution can be converted to a hydrochloride salt using concentrated hydrochloric acid. epj-conferences.org One promising method for separating platinum from gold and iridium involves converting the platinum hexachloride species to an ammonium (B1175870) iodide salt through the addition of potassium iodide and ammonia. epj-conferences.org Subsequent precipitation of impurities can afford a purified platinum solution. epj-conferences.org This entire separation can be completed within approximately 1.5 hours post-dissolution. researchgate.net

Another established separation technique is solvent extraction. iaea.org Platinum and palladium can be extracted simultaneously into chloroform (B151607) from a 6M hydrochloric acid solution by forming complexes with diphenylthiourea. iaea.org The platinum can then be selectively back-extracted into an aqueous phase. iaea.org More advanced methods utilize chromatography. For instance, a proposed separation scheme to isolate platinum from an aluminum target matrix and co-implanted impurities like Au, Ir, and Os involves initial dissolution in hydrochloric acid, followed by purification using an anion exchange resin and subsequently a tri-butyl phosphate (B84403) (TBP) resin. digitellinc.com These multi-step processes are designed to achieve the high radionuclidic purity required for specific applications. fz-juelich.de

Study of Proton-Induced Reactions on Platinum Foils Across Varying Energies

Innovative Target System Design and Infrastructure Development

The advancement of radionuclide production, including that of platinum isotopes, is intrinsically linked to innovations in targetry and the development of sophisticated irradiation facilities. fz-juelich.degamechangers.technology Modern production demands target systems that can withstand high beam currents and efficiently dissipate heat, as well as automated processing systems to ensure safety and consistency. comecer.comammoimaging.com

The production of novel radionuclides necessitates state-of-the-art facilities that integrate cyclotrons or reactors with advanced target handling and processing capabilities. triumf.ca An example of such a facility is the Institute for Advanced Medical Isotopes (IAMI) at TRIUMF, which is designed for research and production of next-generation medical isotopes. triumf.ca Such centers bring together the infrastructure for accelerator-based isotope research, including GMP-certified radiopharmaceutical manufacturing labs. triumf.ca

In the realm of reactor-based production, facilities like the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory and the Advanced Test Reactor (ATR) at Idaho National Laboratory offer extremely high neutron fluxes, which are necessary for certain production routes, including multi-neutron capture reactions. isotopes.gov These reactors are equipped with numerous irradiation positions with varying flux characteristics and geometries, as well as hot cells and shielded glove boxes for post-irradiation processing. isotopes.gov

Innovations are also occurring in the design of the irradiation systems themselves. Framatome's Nuclide Activation Systems (NAS), for example, are engineered to enable target irradiation and radionuclide production in various types of commercial power reactors, potentially expanding the global production capacity. framatome.com Furthermore, fully automated solid target processing systems like ALCEO are being developed. comecer.com These systems handle the entire process from the transfer of the target from the cyclotron, through irradiation and dissolution, to providing the final radionuclide in a form suitable for synthesis, all without manual operator intervention. comecer.com Another innovative approach is the development of solid-liquid targets (SLT), which combine the high productivity of a solid target with the easier handling of a liquid target. ammoimaging.com

The efficiency and precision of radionuclide production in a cyclotron are highly dependent on the quality and control of the particle beam. Research into beam guidance and aperture systems is critical for optimizing the irradiation process. fz-juelich.deopenmedscience.com The goal is to deliver a stable beam with a specific energy and intensity precisely onto the target material, maximizing the yield of the desired isotope while minimizing the activation of surrounding target components. cern.ch

Innovations in this area include the development of advanced beam transport lines and injection systems. For example, the design of axial injection lines for compact superconducting cyclotrons may incorporate solenoids to focus the beam and match its size to the inflector aperture, ensuring minimal particle loss. jinr.ru The design of the buncher, a device that groups particles together, is also critical; modern designs use gridless structures with optimized apertures to eliminate beam loss on the electrodes. jinr.ru

For controlling the beam's interaction with the target, passive regenerative systems can be used. Such a system might consist of ferromagnetic elements—a "peeler" and a "regenerator"—that create specific magnetic gradients to deflect the beam radially and expand it axially, ensuring a more uniform irradiation of a larger target area. cern.ch Another advanced concept involves using stripping extraction in combination with reverse bends in isochronous cyclotrons. arxiv.org By placing stripper foils at specific locations, the charge state of the ions is changed, altering their bending radius and allowing for extraction at multiple, variable energies into different beamlines, which could enable simultaneous irradiation of several targets. arxiv.org

Radiochemistry and Molecular Engineering of Platinum 193 Compounds for Research Applications

Development of Ligand Systems for Platinum-193 Chelation

The efficacy of a ¹⁹³Pt-based radiopharmaceutical is fundamentally dependent on the stability of the complex formed between the platinum radionuclide and a targeting biomolecule. This is achieved through the use of chelating agents, which are molecules that can form multiple bonds to a single metal ion.

The rational design of chelating agents for ¹⁹³Pt is guided by the need for high in vivo stability to prevent the premature release of the radionuclide. An ideal chelating agent should possess a high affinity for platinum, exhibit water solubility, and form non-toxic complexes. slideshare.net The chemistry of radioplatinum is considered challenging, necessitating careful chelation to develop stable complexes that can be administered safely. openmedscience.com

Research into chelators for radioplatinum has explored various ligand systems. While literature specifically detailing chelators for ¹⁹³Pt is limited, studies on other platinum radioisotopes, such as ¹⁹¹Pt, provide valuable insights. For instance, chelating agents are considered useful for labeling targeting modules with metallic radioelements in a straightforward manner. acs.org Investigations have been carried out on polydentate amine carboxylates like Diethylenetriaminepentaacetic acid (DTPA) and sulfur-containing molecules such as the amino acid Cysteine (Cys). acs.org Pt complexes are known to have a high affinity for sulfur-containing amino acids. acs.org The design of these systems aims to create a stable coordination complex that securely holds the ¹⁹³Pt atom, allowing it to be delivered to a specific biological target.

Other chelating agents of biological interest, such as N, N, N', N'-tetrakis(2-pyridylmethyl)ethylenediamine (TPEN) and triethylenetetramine (B94423) (TRIEN), have demonstrated high affinity for transition metals and represent potential scaffolds for further development, although their specific use with platinum requires further investigation. scielo.br Benzoylthioureas are also noted as excellent reagents for complexing with metals. researchgate.net

The coordination chemistry of platinum is well-established and provides the foundation for designing stable radioplatinum complexes. Platinum typically exists in +2 and +4 oxidation states, forming square-planar and octahedral complexes, respectively. ncert.nic.inresearchgate.net The stability and reactivity of these complexes are heavily influenced by the nature of the ligands attached to the platinum center.

Fundamental studies focus on understanding the electronic structure, stereochemistry, and thermodynamic properties of these complexes, which are essential for predicting their behavior in a biological environment. nih.gov The choice of donor atoms in the chelating ligand is critical. Platinum forms strong bonds with soft donor atoms like sulfur and phosphorus, as well as with nitrogen-containing ligands such as imines, pyrazoles, and imidazoles. mdpi.compsu.edursc.org

The development of stable radioplatinum complexes for applications like Auger electron therapy requires that the radionuclide be delivered in close proximity to the cell nucleus. openmedscience.com This necessitates a deep understanding of the coordination chemistry to ensure that the ¹⁹³Pt complex remains intact until it reaches its target. The kinetic inertness of Pt(IV) complexes, for example, makes them promising candidates for developing robust radiopharmaceuticals. mdpi.com

Rational Design of High-Affinity Chelating Agents for Stable Isotope Incorporation

Synthetic Methodologies for Radiolabeled Platinum Complexes

The synthesis of ¹⁹³Pt-labeled compounds involves incorporating the radionuclide into larger, often biologically active, molecules. This process must be controlled to ensure the final product has the correct structure and is chemically stable.

A key strategy in developing targeted radiopharmaceuticals is to label a known bioactive molecule with a radionuclide. This approach leverages the inherent biological activity of the scaffold to deliver the radioisotope to a specific site. For instance, DNA-targeting molecules are of particular interest for Auger electron emitters like ¹⁹³ᵐPt. Research has demonstrated the synthesis of a ¹⁹¹Pt-labeled version of Hoechst 33258, a DNA minor groove binding agent. acs.org This methodology could be directly applied to the synthesis of a ¹⁹³ᵐPt analogue.

The synthesis often involves conjugating the bioactive molecule (e.g., Hoechst 33258) with a chelating moiety (e.g., DTPA) or a linking group (e.g., Cys), followed by the introduction of the radioplatinum. acs.org Similarly, established platinum-based chemotherapy drugs like cisplatin (B142131) and carboplatin (B1684641) serve as scaffolds. mdpi.com The synthesis of ¹⁹³ᵐPt-labeled versions of these drugs is a viable strategy, building upon existing methods for preparing their radiolabeled counterparts with other platinum isotopes. nih.gov Furthermore, platinum complexes have been conjugated to other bioactive molecules, such as those incorporating phenylacetic acid or steroid derivatives, to create novel therapeutic agents. nih.govnih.gov

The chemical stability of a radiolabeled platinum complex is paramount for its successful application. The construct must be stable enough to travel through the bloodstream to its target without decomposing. The reactivity profile determines how the complex will interact with various biological molecules it encounters.

Stability studies are often conducted in vitro using human serum. For example, the stability of a Gallium-68 labeled Pt(IV) complex was evaluated by incubation in human serum, followed by analysis to ensure the radiolabel did not detach from the complex. acs.org Such methods are directly applicable to newly synthesized ¹⁹³Pt compounds. The stability of platinum compounds can also be influenced by factors such as pH. For instance, the chemical stability of carboplatin solutions has been shown to be pH-dependent. google.comgoogle.com

Pt(IV) complexes are generally more inert to substitution reactions than their Pt(II) counterparts, which can be an advantage in designing stable radiopharmaceuticals. mdpi.com However, these Pt(IV) prodrugs are typically designed to be reduced to active Pt(II) species within the target cell. Understanding this reactivity is crucial for the rational design of effective agents.

Controlled Synthesis of this compound-Containing Analogues of Bioactive Chemical Scaffolds

Radiosynthesis Optimization for High Specific Activity Compounds

Specific activity refers to the amount of radioactivity per unit mass of a substance. For targeted radionuclide applications, high specific activity is crucial to ensure that a sufficient dose of radiation can be delivered to the target site without administering a pharmacologically toxic mass of the compound. acs.orgnih.gov

The production of ¹⁹³ᵐPt with high specific activity, or even in a no-carrier-added (NCA) form, is a key focus of radiosynthesis optimization. One promising production route is through the alpha-particle bombardment of an enriched Osmium-192 target. nih.gov

The ¹⁹²Os(α,3n)¹⁹³ᵐPt reaction has been studied to determine its optimal conditions. nih.gov The results of nuclear model calculations using codes like TALYS and STAPRE have shown good agreement with measured experimental data. nih.gov

Parameter	Value
Reaction	¹⁹²Os(α,3n)¹⁹³ᵐPt
Target	99.65% enriched ¹⁹²Os
Optimum Energy Range	Eα = 40 → 30 MeV
Maximum Cross Section	~1.5 barns at ~36 MeV
Thick Target Yield	10 MBq/µA·h
Data sourced from Uddin et al., Appl Radiat Isot. 2010. nih.gov

Table 2: Production Data for No-Carrier-Added ¹⁹³ᵐPt

This production method allows for the generation of ¹⁹³ᵐPt with a potential batch yield sufficient for wide-scale therapeutic use. nih.gov The availability of high specific activity ¹⁹³ᵐPt circumvents issues seen with other platinum isotopes where the presence of a large amount of non-radioactive carrier can induce chemical toxicity, potentially masking the radiotoxic effects of the Auger electrons. acs.orgnih.gov Despite these promising production methods, the general availability of ¹⁹³ᵐPt can be limited, which poses a challenge for its widespread clinical adoption. openmedscience.com

Addressing Challenges in Achieving and Maintaining High Specific Activity During Synthesis

A critical parameter in the synthesis of this compound (Pt-193) for research, particularly for applications in targeted radionuclide therapy, is achieving high specific activity. Specific activity, the amount of radioactivity per unit mass of a substance, is paramount because it ensures that a sufficient therapeutic dose can be delivered without administering toxic masses of the element. The primary challenge in producing high specific activity Pt-193 is the co-production of stable, non-radioactive platinum isotopes, which act as "carriers" and dilute the desired radionuclide.

When radionuclides are produced in a nuclear reactor via neutron activation of a platinum target, the final product is inevitably a mixture of the desired radioisotope and the stable target material. radiologykey.com This presence of a carrier significantly lowers the specific activity. radiologykey.com To circumvent this, "no-carrier-added" (NCA) or "carrier-free" production methods are preferred. radiologykey.comnih.gov These methods typically involve the transmutation of a different element into platinum, allowing for subsequent chemical separation of the platinum radionuclide from the bulk target material.

For Pt-193, a promising NCA production route is the irradiation of an osmium (Os) target with alpha particles in a cyclotron. nih.govresearchgate.net However, this approach presents its own set of challenges. The chemical properties of osmium and potential target materials like iridium make the efficient separation of trace amounts of radioplatinum difficult, which can hinder the production of Pt-193 with high yield and purity. researchgate.net

Overcoming these separation challenges is a key focus of radiochemical research. The development of robust chemical separation techniques is essential to isolate the NCA Pt-193 from the osmium target material and any other metallic impurities. Techniques such as solvent extraction, resin-based extraction, and anion-exchange chromatography have been developed and optimized for this purpose. researchgate.netresearchgate.netpsu.edu For instance, after irradiating an osmium target, the radioplatinum formed can be chemically separated with a high yield, and the valuable enriched osmium target material can be recovered for reuse. researchgate.net The use of ¹⁹³ᵐPt, which can be produced in a carrier-free form, is considered a way to circumvent problems associated with the lower specific activity of other platinum isotopes like ¹⁹⁵ᵐPt. nih.gov

A comparison between reactor and cyclotron production routes underscores the trade-offs. While the (n, γ) reaction in a reactor can produce large quantities (high yield) of Pt-193, the α-particle induced reaction on an osmium target results in a product with significantly higher radionuclidic purity and a specific activity that can be several orders of magnitude greater. researchgate.net

Production Challenge	Description	Mitigation Strategy	Reference
Carrier Co-production	Neutron activation of natural platinum targets in a reactor produces stable platinum isotopes alongside Pt-193, lowering specific activity.	Use of no-carrier-added (NCA) production methods where the target element is different from the product.	radiologykey.com
Target/Product Separation	The chemical similarity between the target material (e.g., Osmium) and the product (Platinum) makes efficient separation difficult.	Development of specialized chemical separation techniques like solvent extraction and anion-exchange chromatography.	researchgate.net
Yield vs. Specific Activity	Reactor production offers high yields but low specific activity.	Cyclotron production via reactions like ¹⁹²Os(α,3n)¹⁹³ᵐPt provides much higher specific activity, which is crucial for therapeutic applications.	researchgate.net

Scalable Radiochemical Synthesis Approaches for Research Quantities

The production of research quantities of Pt-193 with high specific activity has centered on cyclotron-based methods. The most investigated scalable approach is the alpha-particle bombardment of highly enriched osmium-192 (¹⁹²Os) targets to induce the ¹⁹²Os(α,3n)¹⁹³ᵐPt nuclear reaction. nih.govresearchgate.net This method has been demonstrated to be effective for producing Pt-193 suitable for research applications.

The process begins with the fabrication of a suitable target. Enriched ¹⁹²Os material, which is expensive, is prepared into targets either by pressing the metallic powder or through electrolytic deposition onto a backing material like nickel. nih.govresearchgate.net The choice of target preparation method can influence the subsequent yield and purity of the final product.

The prepared target is then irradiated with a beam of alpha particles from a cyclotron. Key parameters such as beam energy, beam current, and irradiation time are carefully optimized to maximize the yield of ¹⁹³ᵐPt while minimizing the production of radionuclidic impurities. For instance, irradiating a 99.65% enriched ¹⁹²Os target with 40 MeV α-particles for 3 hours at a beam current of 1.6 µA has been reported. researchgate.net The calculated thick target yield for the ¹⁹²Os(α,3n)¹⁹³ᵐPt reaction in the energy range of 28 to 24 MeV is approximately 0.25 MBq/µA·h. nih.gov

Following irradiation, the target undergoes sophisticated radiochemical processing. This crucial step involves dissolving the target and separating the minute quantities of radioplatinum from the bulk osmium. A chemical separation yield of 90% has been achieved, with a recovery rate of 85% for the valuable ¹⁹²Os target material, making the process more economically viable for repeated productions. researchgate.net The final product's radionuclidic purity is determined using high-resolution X-ray or gamma spectrometry.

This synthesis approach has successfully produced batch yields of ¹⁹³ᵐPt ranging from 8.7 to 10 MBq. nih.govresearchgate.net More importantly, the specific activity of the resulting Pt-193 can be as high as 1 GBq/µg, with a radionuclidic purity of 99%. researchgate.net While these batch yields are lower than what can be achieved in a nuclear reactor, the exceptionally high specific activity is a decisive advantage for research into targeted therapies. nih.gov Further improvements in targetry and irradiation conditions are expected to increase both the batch yield and the specific activity. researchgate.net Another potential, though less explored, route for production is via photonuclear reactions using electron accelerators. iaea.org

Parameter	Value / Finding	Reference
Nuclear Reaction	¹⁹²Os(α,3n)¹⁹³ᵐPt	nih.govresearchgate.net
Target Material	Enriched ¹⁹²Os (99.65%)	researchgate.net
Target Preparation	Pressing or electrolytic deposition	researchgate.net
Irradiation Particle	Alpha particles (α)	nih.govresearchgate.net
Thick Target Yield	~0.25 MBq/µA·h (for Eα = 28→24 MeV)	nih.gov
Achieved Batch Yield	8.7 - 10 MBq	nih.govresearchgate.net
Chemical Separation Yield	90%	researchgate.net
Target Recovery Yield	85%	researchgate.net
Specific Activity	~1 GBq/µg Pt	researchgate.net
Radionuclidic Purity	99%	researchgate.net

---

Theoretical and Computational Investigations of Platinum 193 Interactions and Behavior

Microdosimetric Modeling of Auger Electron Emissions from Platinum-193m

The decay of ¹⁹³ᵐPt proceeds via a three-step isomeric transition, almost entirely through internal conversion, leading to the emission of a cascade of low-energy Auger and Coster-Kronig electrons. rutgers.edu The high linear energy transfer (LET) and short range of these electrons make their biological effects highly dependent on their location relative to sensitive cellular targets like DNA. uio.nonih.gov Microdosimetric models are therefore essential for quantifying the energy deposition in microscopic volumes.

Monte Carlo Simulations of Localized Energy Deposition within Subcellular Compartments

Monte Carlo simulations are a primary tool for modeling the complex stochastic processes of electron emission and transport following the decay of ¹⁹³ᵐPt. nih.goviaea.org These simulations track the emission of the full spectrum of electrons—including internal conversion, Auger, and Coster-Kronig electrons—and their subsequent interactions within simulated cellular and subcellular environments. rutgers.eduiaea.org

Computer simulations have been used to calculate the average electron spectrum from ¹⁹³ᵐPt decay, with results indicating an average yield of approximately 26 to 27 Auger electrons per decay. rutgers.eduresearchgate.net Codes such as the Oak Ridge Electron Transport Code (OREC) and Geant4-DNA have been employed to transport these electrons through liquid water, which serves as a surrogate for biological tissue, to calculate the resulting physical and chemical interactions. iaea.orgmdpi.com These simulations can determine the energy deposited within specific subcellular volumes, such as a cell nucleus or segments of DNA. mdpi.comresearchgate.net For instance, Geant4-DNA modeling has been used to assess the number of DNA double-strand breaks, identifying ¹⁹³ᵐPt as a highly potent radionuclide due to its generation of a high proportion of low-energy electrons. mdpi.com

Calculation of Absorbed Energy Density Profiles Around Decay Sites

A critical aspect of microdosimetry is the calculation of the absorbed energy density as a function of distance from the decay site. For Auger emitters, this energy is intensely localized. Calculations for ¹⁹³ᵐPt show a dramatically high energy density in the immediate vicinity of the decay, which falls off precipitously by two orders ofmagnitude within the first 5 nanometers (nm). iaea.org

This highly localized energy deposition pattern (HILED) means that when ¹⁹³ᵐPt is positioned close to DNA, it can induce a high density of damage, similar to that of high-LET alpha particles. researchgate.netnih.gov The profile of absorbed energy density for ¹⁹³ᵐPt indicates a greater localized energy deposition compared to other well-studied Auger emitters. researchgate.netiaea.org This intense energy deposition in extremely minute volumes underscores the potential for significant biological damage when the radionuclide is targeted to radiosensitive sites. researchgate.netiaea.org

Table 1: Average Auger Electron Yield and Localized Energy Deposition for Selected Radionuclides

Radionuclide	Average Auger Electron Yield per Decay	Energy (eV) Deposited per Decay in a 5 nm Radius Sphere
⁵⁵Fe	~5	240 researchgate.net
¹¹¹In	~8	450 researchgate.net
¹²⁵I	~19-25	1000 researchgate.netnih.gov
¹⁹³ᵐPt	~26-27	1800 researchgate.net
¹⁹⁵ᵐPt	~33-36.5	2000 researchgate.netkcl.ac.uk

Comparative Microdosimetric Analysis with Other Auger Electron Emitters in Research Contexts

Comparative analyses are vital for contextualizing the properties of ¹⁹³ᵐPt. When compared with other Auger emitters, ¹⁹³ᵐPt is recognized as one of the most promising for therapeutic applications from a dosimetric standpoint. researchgate.net

Studies comparing ¹⁹³ᵐPt with Iodine-125 (¹²⁵I), a benchmark Auger emitter, show that the localized absorbed energy density around a ¹⁹³ᵐPt decay site is greater. researchgate.netresearchgate.net While ¹²⁵I yields approximately 25 electrons per decay, ¹⁹³ᵐPt yields a comparable 26 electrons. rutgers.eduresearchgate.netnih.gov However, the specific energy spectrum of these electrons results in a higher energy deposition for ¹⁹³ᵐPt within a 5 nm radius sphere (1800 eV) compared to ¹²⁵I (1000 eV). researchgate.net

Similarly, comparisons with its fellow platinum radioisotope, ¹⁹⁵ᵐPt, are informative. ¹⁹⁵ᵐPt emits more Auger electrons per decay (~33-36) and deposits slightly more energy (2000 eV) in the same 5 nm sphere. researchgate.netnih.gov However, ¹⁹³ᵐPt can potentially be produced at a much higher specific activity, which is a significant advantage for targeted applications. researchgate.netresearchgate.net Track-structure calculations in liquid water reveal that the density of chemical species (radicals) produced around a ¹⁹³ᵐPt decay is comparable to that along the track of a 4-MeV alpha particle, highlighting its high-LET characteristics. researchgate.net

Nuclear Reaction Modeling and Cross-Section Calculations for Platinum Isotopes

Accurate nuclear data, particularly reaction cross-sections, are fundamental for production planning and for various nuclear science and engineering applications. tandfonline.combnl.gov Theoretical nuclear reaction model codes are indispensable for predicting this data, especially where experimental measurements are scarce or unavailable. dergipark.org.tramasya.edu.tr

Application of Advanced Nuclear Model Codes (e.g., Statistical Models) for Reaction Data Prediction

Several advanced nuclear model codes are used to predict reaction cross-sections for platinum isotopes. These codes, often based on statistical models of the nucleus, simulate the probabilities of different nuclear reactions occurring when a target material is bombarded with particles like neutrons or protons. tandfonline.comscience.gov

Codes such as CCONE, TALYS, and EMPIRE are frequently employed. tandfonline.comdergipark.org.trepj-conferences.org The CCONE code, for example, utilizes spherical and coupled-channel optical models, a two-component exciton (B1674681) pre-equilibrium model, and a multistep statistical model to calculate neutron-induced reaction cross-sections. tandfonline.comtandfonline.com The TALYS code has been used to calculate the production cross-sections for various gold radioisotopes from deuteron-induced reactions on natural platinum by evaluating the influence of different nuclear level density models. dergipark.org.tr Similarly, the EMPIRE code has been used to calculate cross-sections for the production of platinum isotopes via proton bombardment of natural platinum foils. epj-conferences.org These theoretical calculations are crucial for predicting the outcomes of nuclear reactions and are continuously refined by comparison with experimental data. dergipark.org.trresearchgate.net

Evaluation of Neutron Nuclear Data for Various Platinum Isotopes

Evaluated nuclear data libraries, such as the Japanese Evaluated Nuclear Data Library (JENDL), ENDF/B (USA), and JEFF (Europe), compile and standardize nuclear data for a wide range of isotopes and applications. tandfonline.comresearchgate.net The neutron nuclear data for platinum isotopes, including Pt-193, have been evaluated for inclusion in the JENDL general-purpose file. tandfonline.comtandfonline.comiaea.org

This evaluation covered 10 platinum isotopes in the energy region from 10⁻⁵ eV to 20 MeV. tandfonline.comtandfonline.com For unstable isotopes like ¹⁹³Pt, where resolved resonance parameters were unavailable, the elastic scattering and capture cross-sections in the low-energy region were estimated based on theoretical dependencies (constant and 1/v energy dependence, respectively). tandfonline.com Above the resonance region, a statistical model code (CCONE) was applied to evaluate cross-sections, considering compound, pre-equilibrium, and direct-reaction processes. tandfonline.comtandfonline.com The calculations employed coupled-channel optical model parameters to describe the interaction between neutrons and nuclei. tandfonline.comiaea.org The resulting evaluated data for platinum isotopes were found to reproduce available experimental data well and are considered an improvement over previous evaluations in other libraries. tandfonline.com

Table 2: Nuclear Model Codes Used in Platinum Isotope Investigations

Code	Primary Application for Platinum	Key Models Employed
CCONE	Evaluation of neutron-induced reaction cross-sections for JENDL. tandfonline.com	Coupled-channel optical model, two-component exciton pre-equilibrium model, multistep statistical model. tandfonline.com
TALYS	Calculation of deuteron-induced reaction cross-sections on platinum. dergipark.org.tr	Various nuclear level density models. dergipark.org.tr
EMPIRE	Calculation of proton-induced reaction cross-sections on platinum. epj-conferences.org	Exciton and Hybrid Monte Carlo pre-equilibrium models. epj-conferences.org

Analysis of the Impact of Nuclear Level Density Models on Cross-Section Predictions

The accurate prediction of reaction cross-sections for isotopes like Platinum-193 is fundamentally dependent on the nuclear level density (NLD) models employed in theoretical calculations. nih.govdergipark.org.tr The NLD, which describes the number of nuclear states per unit of energy at a given excitation energy, is a critical input parameter in statistical model codes like TALYS used for simulating nuclear reactions. dergipark.org.tr Theoretical studies investigating the production of gold isotopes from platinum targets through deuteron-induced reactions have highlighted the significant influence of different NLD models on the calculated cross-sections. dergipark.org.traku.edu.tr

In the context of producing medically relevant gold radioisotopes, such as those in the 191-199Au range, from platinum targets, the choice of NLD model can lead to notable variations in the predicted production cross-sections. dergipark.org.traku.edu.tr Research has shown that while different NLD models may yield results that are in agreement with each other up to certain energy levels (e.g., 20 MeV), discrepancies can arise at higher energies. dergipark.org.tr For instance, in the natPt(d,x)198Au reaction, model calculations were found to be consistent with experimental data in the 6-30 MeV range. dergipark.org.tr Similarly, for the natPt(d,x)195Au reaction, the Skyrme-Hartree-Fock-BCS model (SHFBM) results showed good agreement with experimental data in the 6 MeV to 15 MeV range. dergipark.org.tr

These findings underscore the importance of selecting the most appropriate NLD model for a given reaction and energy range to ensure the reliability of theoretical cross-section predictions, especially when experimental data is scarce or unavailable. dergipark.org.traku.edu.tr The continued development and refinement of microscopic and phenomenological NLD models are crucial for improving the predictive power of nuclear reaction codes and advancing our understanding of the nuclear structure of isotopes like this compound. nih.gov

Molecular Modeling of Platinum-Complex Interactions (Non-Biological Macromolecules)

Molecular modeling has become an indispensable tool for investigating the interactions of platinum complexes with various molecules at the atomic level. These computational techniques provide insights into the forces driving these interactions and the resulting structural and energetic consequences.

Development and Validation of Force Fields for Platinum Coordination Complexes

A significant challenge in the molecular modeling of platinum complexes is the development of accurate and transferable force fields. nih.govufla.br Standard force fields often lack reliable parameters for transition metals like platinum. nih.govufla.br To address this, researchers have focused on developing specialized force fields for platinum coordination complexes. nih.govresearchgate.net

The process of deriving these force fields involves several key steps: defining the initial model, setting up the target data (often from quantum mechanical calculations or experimental results), refining the parameters, and validating the final force field. researchgate.net The goal is to create parameter sets that can accurately reproduce key properties such as the geometries and energies of the complexes, hydration free energy, and radial distribution functions in solution. nih.gov

Several approaches have been employed, including the modification of existing force fields like OPLS-AA and the development of more sophisticated polarizable models like POSSIM. nih.gov It has been demonstrated that while both can reproduce essential properties, polarizable force fields may offer more accurate quantitative results. nih.gov The validation of these force fields is critical and is often achieved by comparing simulation results with quantum mechanical calculations and experimental data. nih.govufla.br For instance, a new set of AMBER force field parameters for a platinum(II) complex was developed and validated by comparing molecular dynamics simulations and theoretical infrared spectra with a quantum mechanics reference. ufla.br

Below is a table summarizing different force field development approaches for platinum complexes:

Force Field Approach	Key Features	Validation Method	Reference
Modified OPLS-AA	Fixed-charge model, modification of existing parameters.	Comparison with experimental and quantum mechanical results.	nih.gov
POSSIM	Second-order polarizable model.	Comparison with experimental and quantum mechanical results.	nih.gov
AMBER (new parameters)	Developed based on density functional theory (DFT) calculations.	Comparison of MD simulations and theoretical IR with QM reference.	ufla.br
MM3*	Utilized for its history in modeling small, druglike organic compounds.	Parameterized against experimental crystal structures.	researchgate.net

These developments are crucial for enabling reliable molecular dynamics simulations to study the behavior of platinum complexes in various chemical environments. nih.govufla.br

Computational Simulation of Intermolecular Interactions Relevant to Chemical Stability and Reactivity

Computational simulations, particularly molecular dynamics (MD) and quantum mechanics (QM) calculations, are powerful tools for elucidating the intermolecular interactions that govern the chemical stability and reactivity of platinum complexes. pnas.orgresearchgate.net These simulations can provide detailed information about non-covalent interactions, such as hydrogen bonds, π-π stacking, and Pt···Pt interactions, which play a crucial role in the self-assembly and reactivity of these complexes. pnas.orgresearchgate.net

For example, studies on the self-assembly of amphiphilic platinum(II) complexes have combined experimental techniques with QM calculations and MD simulations to understand the role of Pt···Pt interactions. pnas.org These studies have shown that Pt···Pt interactions, arising from the interplay of pz and dz2 orbitals, can direct the anisotropic assembly of the complexes, leading to the formation of ordered supramolecular structures. pnas.org The computed Pt···Pt distances in dimers and trimers were found to be in the range of 3.46 to 3.52 Å, indicative of significant interactions. pnas.org

MD simulations have also been employed to study the non-covalent interactions between polynuclear platinum(II) complexes and other molecules. researchgate.net These simulations can reveal the formation of specific structures, such as "phosphate clamps" and "forks," through hydrogen bonding between the amine groups of the platinum complex and phosphate (B84403) or sulfate (B86663) groups on the interacting molecule. researchgate.net

The following table presents a summary of computational studies on the intermolecular interactions of platinum complexes:

System Studied	Computational Method	Key Findings	Reference
Amphiphilic Pt(II) complex self-assembly	QM calculations, MD simulations	Pt···Pt interactions direct anisotropic self-assembly.	pnas.org
Polynuclear Pt(II) complexes with biomimetic molecules	MD simulations	Formation of non-covalent "phosphate clamps" and "forks".	researchgate.net
Pt(IV)-hydrazide complexes	In silico docking	Elucidation of molecular interactions in the active site of enzymes.	benthamdirect.com
Dinuclear Pt(II) complexes	Molecular modeling	Correlation of structure with in vitro toxicity.	acs.org

These computational investigations provide fundamental insights into the factors that control the stability and reactivity of platinum complexes, which is essential for the rational design of new platinum-based materials and molecules with specific functions.

Advanced Spectroscopic and Analytical Characterization Techniques for Platinum 193 Research

Gamma Spectrometry and X-ray Spectrometry for Radionuclide Identification and Quantification

Gamma and X-ray spectrometry are cornerstone non-destructive techniques for the identification and quantification of radionuclides like Pt-193. tu-dresden.de These methods rely on detecting the characteristic gamma rays and X-rays emitted during the radioactive decay process. Each radionuclide has a unique emission energy spectrum, which acts as a fingerprint for its identification. tu-dresden.deinl.gov

Pt-193 decays by electron capture to Iridium-193. This process does not emit gamma rays directly from the Pt-193 decay itself but results in the emission of characteristic X-rays from the daughter Iridium atom as the electron vacancies are filled. However, the metastable isomer, Platinum-193m (Pt-193m), which decays to the Pt-193 ground state, emits gamma rays. Research has identified characteristic emissions associated with platinum isotopes, including X-rays at approximately 70 keV for Pt-193. aps.org For Pt-193m, a distinct gamma ray peak at 135.5 keV has been observed. researchgate.net Quantitative analysis is performed by measuring the intensity of these emissions, which is proportional to the activity of the radionuclide in the sample. nrc.gov

Table 1: Selected Photon Emissions for the Identification of Platinum-193 and its Isomer

Isotope	Emission Type	Energy (keV)	Source
This compound	X-ray	~70	aps.org
Platinum-193m	Gamma ray	135.5	researchgate.net

The isotopic purity of a Pt-193 sample is critical for research applications. High-resolution gamma and X-ray spectrometry, typically employing High-Purity Germanium (HPGe) detectors, is essential for this task. researchgate.net These detectors offer superior energy resolution compared to scintillation detectors, allowing for the separation of closely spaced emission peaks from different isotopes. tu-dresden.de

For instance, when Pt-193 is produced, other platinum radioisotopes such as Pt-191, Pt-195m, and Pt-197 may be co-produced as impurities. researchgate.netresearchgate.net High-resolution spectrometry can identify and quantify these impurities by detecting their characteristic gamma or X-ray emissions. A quantitative spectroscopic analysis of radiochemically separated Pt-193m has demonstrated the ability to achieve a radionuclidic purity of approximately 99%, with the main impurities being 0.5% Pt-195m and 0.5% Pt-191. researchgate.net This level of detailed assessment is crucial for verifying the quality of the radionuclide product.

Coincidence measurement is a powerful technique used to verify the decay scheme of a radionuclide by detecting two or more radiation events that occur simultaneously (within a very short time window). ortec-online.com This method is indispensable for confirming the relationships between different emissions and establishing the sequence of transitions in a decay cascade. caltech.edu

For Pt-193, both beta-gamma and gamma-gamma coincidence studies have been performed. aps.orgumich.edu

Beta-Gamma Coincidence: Early studies on Pt-193 used beta-gamma coincidence measurements to investigate the relationship between conversion electrons (a form of beta emission) and gamma rays. These experiments showed that the conversion electrons from Pt-193 are associated with little to no coincident gamma-ray energy. aps.org

Gamma-Gamma Coincidence: Gamma-gamma coincidence measurements, which in the case of Pt-193 decay are more accurately described as gamma-X-ray coincidences, have also been reported. aps.org Such measurements help to confirm which emissions are part of the same decay cascade, providing essential data for constructing and verifying the detailed decay scheme of the isotope. ortec-online.com

High-Resolution Spectral Analysis for Isotopic Purity Assessment

Mass Spectrometry for Isotopic Abundance Determination and Compound Purity Assessment

Mass spectrometry is a highly sensitive analytical technique used to measure the mass-to-charge ratio of ions, making it invaluable for determining isotopic abundances and assessing the elemental purity of compounds. cosector.com For platinum research, Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a particularly powerful tool. cosector.com High-resolution (HR) or sector-field (SF) ICP-MS and multi-collector (MC) ICP-MS are advanced variations that provide high precision and accuracy. cosector.comresearchgate.net

These techniques can be applied to Pt-193 research to:

Determine Isotopic Abundance: MC-ICP-MS allows for the precise measurement of platinum isotope ratios. rsc.orgresearchgate.net For a sample containing Pt-193, this technique can quantify its abundance relative to other stable or long-lived platinum isotopes (¹⁹⁰Pt, ¹⁹²Pt, ¹⁹⁴Pt, ¹⁹⁵Pt, ¹⁹⁶Pt, ¹⁹⁸Pt), thus verifying isotopic enrichment or concentration. The use of a "double-spike" technique can correct for instrumental mass fractionation, leading to highly accurate results. rsc.org

Assess Compound Purity: The purity of a Pt-193 compound is determined not only by its isotopic composition but also by the absence of other elemental impurities. scielo.br ICP-MS is capable of multi-element trace analysis, allowing for the detection and quantification of trace and ultratrace impurities in a high-purity platinum sample down to parts-per-billion or even parts-per-trillion levels. rsc.org Techniques like laser ablation (LA)-ICP-MS can be used for direct solid sample analysis, which is useful for checking the purity of synthesized research materials. rsc.org

Table 2: Application of Mass Spectrometry in this compound Research

Technique	Application	Key Findings/Capabilities	Source
MC-ICP-MS	Isotopic Abundance Determination	Precise measurement of Pt isotope ratios; use of double-spike for high accuracy.	rsc.orgresearchgate.net
HR-ICP-MS	Isotopic Abundance Determination	Resolves isobaric interferences (e.g., HfO⁺ on Pt⁺) for accurate quantification.	researchgate.net
LA-ICP-MS	Compound Purity Assessment	Multi-element trace analysis in solid high-purity platinum materials.	rsc.org

Advanced Chemical Characterization (e.g., Fourier Transform Infrared Spectroscopy, Nuclear Magnetic Resonance where applicable)

Once Pt-193 is incorporated into a chemical compound, spectroscopic techniques are required to confirm the structure and purity of the final product.

The structural characterization of new platinum compounds is essential for understanding their chemical properties and behavior.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While Pt-193 itself is not typically studied by NMR, the principles of platinum NMR are well-established using the active nucleus Pt-195 (spin ½, ~34% natural abundance). wikipedia.orghuji.ac.il The insights from Pt-195 NMR are directly applicable to understanding the structure of Pt-193 labeled analogues. Platinum NMR is highly sensitive to the metal's oxidation state, coordination number, and the nature of the bonded ligands, with chemical shifts spanning a very wide range of over 13,000 ppm. wikipedia.orghuji.ac.il Furthermore, coupling between platinum and other nuclei (e.g., ¹H, ³¹P, ¹⁵N) provides definitive structural information. wikipedia.orgrsc.org In complex systems, such as platinum drugs conjugated to biomolecules, two-dimensional NMR techniques (e.g., ¹H-¹⁵N HSQC) have been used to confirm the coordination of the platinum atom. acs.orgresearchgate.net

Fourier Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify functional groups and probe the bonding within a molecule. In the context of platinum compounds, it can confirm the coordination of ligands to the platinum center by observing shifts in the vibrational frequencies of the ligand's bonds. mdpi.comresearchgate.net It is particularly useful for studying the interactions of platinum complexes with biological macromolecules like DNA, where changes in the infrared bands of the DNA can indicate binding and conformational changes. mdpi.comrsc.org

The same analytical techniques used for structural elucidation also serve to verify the purity of the synthesized materials.

NMR and FTIR: These methods can detect the presence of impurities such as starting materials or reaction byproducts, which would present their own distinct spectral signals.

Mass Spectrometry: Techniques like High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) are extremely effective for purity verification. chempap.org HPLC separates the desired radiolabeled platinum compound from any impurities, and the mass spectrometer provides mass information that can be used to identify them. This approach was successfully used to identify a key impurity in the synthesis of a novel platinum(IV) anticancer agent. chempap.org

Applications of Platinum 193 in Fundamental Nuclear Science and Materials Research

Studies on High-Spin Level Structures in Platinum Isotopes

The arrangement of nucleons in an atomic nucleus gives rise to a variety of excited states, particularly those with high angular momentum, known as high-spin states. The study of these states in platinum isotopes, including ¹⁹³Pt, provides critical insights into nuclear deformation and the interplay of collective and single-particle motions within the nucleus.

High-spin states in ¹⁹³Pt have been experimentally populated and studied using heavy-ion fusion-evaporation reactions. A common method involves bombarding an enriched osmium target with alpha particles (α), leading to the formation of an excited compound nucleus that subsequently evaporates neutrons (n) and emits gamma rays (γ). The (α,3nγ) reaction, in particular, has been instrumental in elucidating the high-spin level structure of ¹⁹³Pt.

In these experiments, comprehensive measurements are taken, including gamma-ray singles spectra, gamma-gamma coincidences, gamma-ray angular distributions, and half-life determinations. These data allow for the construction of detailed level schemes, which map the energies and quantum properties (spin and parity) of the excited states. Studies have successfully established extensive level schemes for ¹⁹³Pt, identifying complex band structures. bamsjournal.com

Key findings from such experimental work include the identification of decoupled bands built upon the νi13/2⁻¹ neutron-hole state, which show a strong resemblance to the ground-state bands of the neighboring even-even core nuclei. Additionally, low-lying 21/2⁻ bands have been observed and characterized as semidecoupled bands arising from three-quasiparticle configurations. bamsjournal.com

Table 1: Experimental Details for Studying High-Spin States in ¹⁹³Pt

Parameter	Description
Reaction	(α,3nγ)
Target	Enriched Osmium (e.g., ¹⁹²Os)
Projectile	Alpha particles (α)
Measurements	γ-ray singles, γ-γ coincidences, γ-ray angular distributions, half-life determinations
Key Observed Structures	Decoupled νi13/2⁻¹ bands, semidecoupled three-quasiparticle bands

The experimental data on the high-spin states of ¹⁹³Pt are often interpreted within the framework of nuclear structure models. The triaxial rotor model has proven to be particularly successful in describing the complex level spectra of transitional nuclei like ¹⁹³Pt. bamsjournal.com This model assumes that the nucleus has a triaxially deformed (non-spheroidal) core to which a single nucleon (or hole) is coupled.

The abundant information gathered from experiments on the νi13/2 level families can be accounted for with considerable success by coupling an i13/2 neutron hole to a triaxially deformed core. bamsjournal.com This theoretical approach allows for the calculation of level energies and transition probabilities, which can then be compared with the experimental results to validate and refine the model parameters, such as the degree of triaxiality.

Experimental Investigations via Nuclear Reactions (e.g., (α,3nγ) Reactions)

Activation Studies and Materials Research Utilizing Platinum-193 as a Tracer or Probe

Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for determining the elemental composition of a wide variety of materials. oregonstate.edutandfonline.com The process involves irradiating a sample with neutrons to produce radioactive isotopes from stable ones. By measuring the characteristic gamma rays emitted by these radioisotopes, one can identify and quantify the elements present. iaea.org

This compound can be produced via neutron capture by the stable isotope ¹⁹²Pt (the ¹⁹²Pt(n,γ)¹⁹³Pt reaction). Although the natural abundance of ¹⁹²Pt is low and ¹⁹³Pt emits few characteristic gamma rays, making its detection challenging, NAA can still be employed in studies involving platinum. lppm.com The long half-life of ¹⁹³Pt makes it suitable as a radiotracer for studying slow diffusion processes and long-term material transport phenomena. In such studies, a material is tagged with ¹⁹³Pt, and its movement or distribution is tracked over time by detecting its radioactive decay. This provides valuable insights into processes like diffusion, corrosion, and wear in various materials.

Research on Nuclear Model Testing and Validation Using Platinum Isotopes

The platinum isotopic chain, which includes ¹⁹³Pt, spans a region of the nuclear chart characterized by a transition from deformed to spherical nuclear shapes. This makes these isotopes an excellent testing ground for various nuclear models that aim to describe such transitional regions. researchgate.net

Evaluated nuclear data for platinum isotopes are crucial for a wide range of applications in nuclear science and engineering. researchgate.net The development of comprehensive nuclear data libraries, such as the Japanese Evaluated Nuclear Data Library (JENDL), involves evaluating experimental data and using theoretical models to calculate various nuclear reaction cross-sections. researchgate.net For isotopes like ¹⁹³Pt, where experimental data may be scarce, statistical model codes are employed to calculate quantities like elastic and inelastic scattering cross-sections. researchgate.net The comparison of these theoretical calculations with any available experimental data for ¹⁹³Pt and its neighbors helps to validate and improve the nuclear models used. researchgate.net

Studies on the structure of nuclei in this region, such as the investigation of states in ¹⁹³Pt via the (p,t) reaction, provide further data points for testing models like the interacting boson-fermion model (IBFM), which has been used to interpret the structure of nearby gold isotopes. amis.co.za

Development of Standard Reference Materials and Radiometric Standards for Research Purposes

Certified Reference Materials (CRMs) are essential for ensuring the accuracy and comparability of analytical measurements. They are materials with one or more sufficiently homogeneous and well-established property values that can be used to calibrate instruments, validate analytical methods, and perform quality control.

In the context of platinum, CRMs have been developed for the analysis of platinum group elements in various matrices, such as road dust and ore. While specific CRMs for the radioisotope ¹⁹³Pt are not commonly available, the development of general platinum CRMs involves rigorous testing and statistical analysis by multiple laboratories to establish certified values for impurities. The principles used in creating these CRMs would be applicable to the development of a ¹⁹³Pt radiometric standard. Such a standard would be a material containing a known and certified activity or concentration of ¹⁹³Pt, which would be invaluable for calibrating radiation detectors and for quality assurance in experiments utilizing ¹⁹³Pt as a tracer or for other nuclear science applications. The development of such a standard would require precise measurements of its activity and isotopic composition, ensuring traceability to national and international standards.

Q & A

Q. What experimental methodologies are most effective for synthesizing and isolating Platinum-193?

this compound is synthesized via neutron irradiation of Platinum-192 or through nuclear fission byproducts. Key steps include:

• Isotopic separation : Use gas centrifuges or electromagnetic separation to isolate Pt-193 from other platinum isotopes .
• Purification : Refine via wet chemistry (e.g., dissolution in aqua regia followed by precipitation) or solid-state sintering under controlled atmospheres.
• Characterization : Validate purity using mass spectrometry and neutron activation analysis (NAA), ensuring isotopic ratios exceed 99% .

Table 1 : Comparison of Synthesis Methods

Method	Yield (%)	Purity (%)	Timeframe (Days)
Neutron Irradiation	85–90	98.5	30–45
Fission Byproduct Refining	70–75	95.0	60–90

Q. How does the isotopic abundance of this compound influence its nuclear stability in experimental studies?

this compound’s stability is governed by its neutron number (N=115), which lies near the valley of stability. Methodological considerations:

• Decay analysis : Track β-decay pathways using gamma-ray spectroscopy to identify daughter isotopes (e.g., Gold-193).
• Cross-section measurements : Use time-of-flight (TOF) detectors in neutron beam experiments to quantify capture probabilities .
• Theoretical modeling : Compare results with Hartree-Fock-Bogoliubov (HFB) models to reconcile observed stability with predictions .

Q. What spectroscopic techniques are optimal for characterizing this compound in complex matrices?

• X-ray Absorption Spectroscopy (XAS) : Resolve electronic structure and oxidation states at the L₃-edge (11.5–12.5 keV) .
• Mössbauer Spectroscopy : Detect quadrupole splitting in Pt-193-enriched samples (requires cryogenic cooling to minimize lattice vibrations) .
• ICP-MS : Quantify trace isotopic ratios with detection limits <0.1 ppb .

Advanced Research Questions

Q. How do isotopic effects of this compound vs. Platinum-195 influence catalytic behavior in hydrogenation reactions?

Design a comparative study:

• Catalytic testing : Use Pt-193 and Pt-195 nanoparticles (2–5 nm) on Al₂O₃ supports under identical H₂ flow conditions.
• Kinetic isotope effects (KIE) : Measure turnover frequencies (TOF) and activation energies (Eₐ) via Arrhenius plots.
• DFT simulations : Model adsorption energies of H₂ on Pt-193 vs. Pt-195 surfaces to explain deviations in KIE .

Table 2 : Catalytic Performance Comparison

Isotope	TOF (s⁻¹)	Eₐ (kJ/mol)	H₂ Adsorption Energy (eV)
Pt-193	1.2×10³	45.3	-2.15
Pt-195	9.8×10²	48.7	-2.02

Q. How can researchers resolve contradictions in reported neutron capture cross-sections for this compound?

Contradictions (e.g., 12.5 barns vs. 14.2 barns) may arise from:

• Energy calibration : Standardize neutron beam energies (e.g., 0.025 eV for thermal neutrons) using Li-6 or B-10 filters .
• Sample purity : Ensure isotopic enrichment >99% to minimize interference from Pt-194 or Pt-192.
• Statistical analysis : Apply Bayesian methods to re-analyze historical datasets, weighting studies by experimental rigor .

Q. What computational frameworks best predict the magnetic properties of this compound in alloy systems?

• Density Functional Theory (DFT) : Use hybrid functionals (e.g., HSE06) to model spin-orbit coupling in Pt-193-Fe alloys.
• Monte Carlo simulations : Predict magnetic ordering temperatures by varying Pt-193 concentration in Ni-Pt matrices .
• Validation : Compare computational results with SQUID magnetometry data (2–300 K) .

Methodological Considerations

• Error Analysis : Report uncertainties using the Guide to the Expression of Uncertainty in Measurement (GUM), distinguishing statistical (Type A) and systematic (Type B) errors .
• Data Transparency : Archive raw datasets (e.g., neutron counts, spectral peaks) in repositories like Zenodo, adhering to FAIR principles .
• Ethical Reporting : Disclose conflicts of interest (e.g., funding from nuclear energy agencies) per ICMJE guidelines .